3-Iodo-1H-indazole-4-carbaldehyde

• IUPAC Name: 3-iodo-2H-indazole-4-carbaldehyde
• InChI: InChI=1S/C8H5IN2O/c9-8-7-5(4-12)2-1-3-6(7)10-11-8/h1-4H,(H,10,11)
• InChI Key: HCOJHJDJQPXOCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NNC(=C2C(=C1)C=O)I
• Molecular Formula: C8H5IN2O
• Molecular Weight: 272.04 g/mol

Description

3-Iodo-1H-indazole-4-carbaldehyde is a derivative of indazole, which is a heterocyclic aromatic organic compound. It has the molecular formula C9H6IN2O.

Synthesis Analysis

The synthesis of 1H-indazole, the core structure of 3-Iodo-1H-indazole-4-carbaldehyde, has been explored in various ways. A practical synthesis method involves the cyclization of ortho-substituted benzylidenehydrazine using ortho-substituted benzaldehyde as the starting material. The reaction between benzonitrile and hydrazine under certain conditions produces benzylidenehydrazine. This approach was expanded to the derivatives of benzonitrile with substitution on the benzene ring.

Molecular Structure Analysis

The molecular structure of 3-Iodo-1H-indazole-4-carbaldehyde is based on the indazole core, which is a bicyclic compound consisting of a benzene ring fused to a pyrazole ring. The 3-Iodo-1H-indazole-4-carbaldehyde molecule has an iodine atom attached at the 3-position and a carbaldehyde group (-CHO) at the 4-position of the indazole ring.

Chemical Reactions Analysis

The chemical reactions involving indazoles have been extensively studied. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Scientific Research Applications

Antihypertensive Applications

. These compounds can modulate blood pressure by targeting specific pathways involved in hypertension.

Anticancer Research

. They can act as inhibitors of various cancer cell pathways or as cytotoxic agents against cancer cells.

Antidepressant Development

The structural motif of indazole is found in several marketed antidepressants. .

Anti-inflammatory Properties

Research into indazole compounds includes their use as anti-inflammatory agents. .

Antibacterial Agents

The indazole ring system is known to possess antibacterial properties. .

Respiratory Disease Treatment

Indazoles can be employed as selective inhibitors of phosphoinositide 3-kinase δ, which is a promising target for the treatment of respiratory diseases. .

Safety and Hazards

The safety data sheet for a similar compound, 6-Iodo-1H-indazole, suggests that it should not be released into the environment and that personal protective equipment should be worn when handling the substance. It also suggests avoiding dust formation and ensuring adequate ventilation.

Future Directions

Indazole derivatives are drawing more attention in medicinal chemistry as kinase inhibitors. 1H-indazole-3-carboxaldehydes, which are key intermediates to access a variety of polyfunctionalized 3-substituted indazoles, are of particular interest. Therefore, the future directions in the study of 3-Iodo-1H-indazole-4-carbaldehyde could involve its potential applications in medicinal chemistry, particularly as a kinase inhibitor.

Mechanism of Action

Target of Action

3-Iodo-1H-indazole-4-carbaldehyde is a derivative of indazole, a heterocyclic compound . Indazole-containing compounds have a wide variety of medicinal applications, including antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . They can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .

Mode of Action

Indazole derivatives are known to interact with their targets, leading to changes in cellular processes . The interaction often involves the formation of bonds with the target molecules, which can alter their function and lead to therapeutic effects .

Biochemical Pathways

Indazole derivatives are known to affect various biochemical pathways, depending on their specific targets . These pathways can include signal transduction pathways, metabolic pathways, and others that are crucial for cell function and survival .

Result of Action

Indazole derivatives are known to have various biological activities, including antitumor activity . Some indazole derivatives have shown superior antitumor activity against certain types of cancer cells .